Cas no 99839-36-8 (3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride)

• Product Name: 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride
• CAS No: 99839-36-8
• MF: C₄H₁₁Cl₂N₅
• MW: 200.069637537003
• MDL: MFCD00460101
• CID: 1992667
• PubChem ID: 44118585
• Update Time: 2025-11-06

3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)-1H-1,2,4-triazol-3-amine dihydrochloride
• 3-(2-AMINOETHYL)-1H-1,2,4-TRIAZOL-5-AMINE DIHYDROCHLORIDE
• 5-AMINO-3-(2-AMINOETHYL)-1H-1,2,4-TRIAZOLE DIHYDROCHLORIDE
• ZDA83936
• 3-(2-AMINOETHYL)-1H-1,2,4-TRIAZOL-5-AMINE 2HCL
• AKOS024397033
• 3-(2-Aminoethyl)-1h-1,2,4-triazol-5-amine diHCl
• MFCD20441445
• AT12272
• 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine;dihydrochloride
• 2-(5-Imino-2,5-dihydro-1h-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride
• 99839-36-8
• MFCD00460101
• 3-(2-Aminoethyl)-1H-1,2,4-triazol-5-aminedihydrochloride
• CS-0266504
• EN300-95164
• F0451-0452
• DB-377805
• 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride

• MDL： MFCD00460101
• Inchi： 1S/C4H9N5.2ClH/c5-2-1-3-7-4(6)9-8-3;;/h1-2,5H2,(H3,6,7,8,9);2*1H
• InChI Key： WNKJGECUPKBBPV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(CCN)=NC(N)=N1

Computed Properties

• Exact Mass: 199.0391508Da
• Monoisotopic Mass: 199.0391508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6Ų

3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride Security Information

• Hazardous Material Identification：

Additional information on 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride

Comprehensive Guide to 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride (CAS No. 99839-36-8): Properties, Applications, and Market Insights

3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride (CAS No. 99839-36-8) is a specialized heterocyclic compound with significant potential in pharmaceutical and biochemical research. This white to off-white crystalline powder belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The compound's unique structure, featuring both an aminoethyl side chain and a triazol-5-amine core, makes it particularly valuable for drug discovery and medicinal chemistry applications.

Recent scientific literature highlights growing interest in 1,2,4-triazole derivatives due to their wide-ranging pharmacological properties. Researchers are particularly focused on developing novel triazole-based compounds for potential therapeutic applications, with 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride serving as a key intermediate in several synthetic pathways. The compound's dual amino functionality allows for versatile chemical modifications, making it attractive for creating targeted molecular structures.

The pharmaceutical industry has shown increasing demand for high-purity triazole derivatives like 99839-36-8, driven by the need for novel drug candidates in areas such as antimicrobial therapy and enzyme inhibition. Analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its quality and consistency for research applications. Proper storage conditions (typically 2-8°C in airtight containers) are essential to maintain the stability of this dihydrochloride salt form.

From a synthetic chemistry perspective, 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride offers multiple reactive sites for further functionalization. The primary amine groups can participate in various condensation reactions, while the triazole ring itself can serve as a hydrogen bond acceptor in molecular recognition processes. These properties have led to its use in developing potential enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research.

The global market for specialty chemical intermediates like 99839-36-8 has seen steady growth, with pharmaceutical companies and research institutions being the primary consumers. Current trends indicate particular interest in developing triazole-containing compounds with improved bioavailability and target specificity. As research into heterocyclic pharmacophores continues to expand, compounds such as 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride are expected to play increasingly important roles in drug discovery pipelines.

Recent advances in computational chemistry and molecular modeling have facilitated more efficient utilization of 99839-36-8 in drug design. Researchers can now predict the compound's interaction with biological targets more accurately, reducing development timelines for potential therapeutics. The growing field of fragment-based drug discovery has also contributed to renewed interest in small, versatile building blocks like this triazole derivative.

Quality control remains paramount when working with 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride. Reputable suppliers typically provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic characterization. Researchers should verify these specifications when sourcing the compound for sensitive applications, particularly in medicinal chemistry projects where impurity profiles can significantly impact biological activity.

The environmental and handling profile of 99839-36-8 follows standard laboratory safety protocols for chemical research materials. While not classified as hazardous under normal research conditions, proper personal protective equipment including gloves and safety glasses should be used when handling the compound. Waste disposal should comply with institutional guidelines for organic chemical waste.

Looking forward, the applications of 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride are likely to expand as researchers explore new therapeutic areas for nitrogen-rich heterocycles. The compound's structural features make it particularly interesting for developing multi-target directed ligands, an emerging approach in drug discovery that addresses complex diseases through simultaneous modulation of multiple biological targets.

For researchers considering working with 99839-36-8, several key questions frequently arise: What are the optimal synthetic routes utilizing this compound? How does its solubility profile affect formulation development? What analytical methods best characterize its purity and stability? Addressing these considerations early in project planning can significantly enhance research outcomes when using this versatile chemical building block.

The patent landscape surrounding triazole derivatives continues to evolve, with 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride appearing in several recent applications related to central nervous system therapeutics and anti-infective agents. This intellectual property activity underscores the compound's ongoing relevance in pharmaceutical innovation and suggests continued demand for high-quality material from reliable suppliers.

In summary, 3-(2-aminoethyl)-1H-1,2,4-triazol-5-amine dihydrochloride (CAS No. 99839-36-8) represents a valuable tool for modern drug discovery, combining versatile chemical functionality with demonstrated utility in medicinal chemistry. As research into heterocyclic compounds advances, this triazole derivative is poised to contribute to the development of novel therapeutic agents addressing unmet medical needs across multiple disease areas.